ethyl 4-[(3S*,4S*)-4-hydroxy-1-(4-methoxybenzoyl)-3-pyrrolidinyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[(3S,4S)-4-hydroxy-1-(4-methoxybenzoyl)pyrrolidin-3-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H27N3O5/c1-3-27-19(25)21-10-8-20(9-11-21)16-12-22(13-17(16)23)18(24)14-4-6-15(26-2)7-5-14/h4-7,16-17,23H,3,8-13H2,1-2H3/t16-,17-/m0/s1
• InChI Key: RHOQNKIWRYMMAK-IRXDYDNUSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2CN(CC2O)C(=O)C3=CC=C(C=C3)OC
• Isomeric SMILES: CCOC(=O)N1CCN(CC1)[C@H]2CN(C[C@@H]2O)C(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H27N3O5
• Molecular Weight: 377.4 g/mol

Description

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